
Comparison of Reductants for Fe(III)EDTA to
Fe(II)EDTA

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Iron(II)-edta

CAS No.: 15651-72-6

Cat. No.: S567855

Get Quote

The table below summarizes the performance of various reducing agents in regenerating the active

Fe(II)EDTA from its oxidized form, Fe(III)EDTA, based on experimental studies.

Reducing Agent Experimental Context Key Performance Findings Cited Efficiency

| Iron Powder (Fe⁰) | Reduction of Fe(III)EDTA in a bubbling reactor [1]. | - Rate is hindered by O₂ (causes

γ-FeOOH precipitation).

Faster rate at lower pH.
Higher Fe/Fe(III)EDTA molar ratio increases conversion. | Not quantified | | Nanoscale Zero-Valent
Iron (nZVI) | Regeneration of NO-absorbed Fe(II)EDTA solution [2]. | - More effective than
commercial iron powder.

Works across a wide pH range (3-8).
High surface area (41 m²/g) enhances reactivity. | Effective under various conditions | | Activated
Carbon-Supported nZVI (AC-nZVI) | Reduction of Fe(III)EDTA and Fe(II)EDTA-NO [3]. | - Achieves
high reduction rate and N₂ selectivity.

Performance originates from AC catalysis and iron-carbon micro-electrolysis. | 89.8% within 5 minutes
| | Composite Ligand (EDTA/PBTCA) | NO removal using Fe²⁺ with mixed ligands [4]. | - Dual ligand

system significantly improves denitrification performance vs. single ligand.
Optimal at pH 9, 40°C, 20 mmol/L Fe²⁺. | >94% NO removal |
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Detailed Experimental Methodologies

Here is a deeper look into the experimental protocols from the key studies cited.

Reduction with Iron Powder [1]: The reduction of Fe(III)EDTA was conducted in a bubbling-type

batch reactor. Key parameters investigated included the initial concentration of Fe(III)EDTA, the

molar ratio of iron powder to Fe(III)EDTA, solution pH, and O₂ concentration in the gas stream. The

study focused on determining the kinetics of the reaction under these varying conditions.

Regeneration with Nanoscale Zero-Valent Iron (nZVI) [2]: nZVI was synthesized by reducing Fe²⁺

(from FeSO₄·7H₂O) with a NaBH₄ solution, using polyethylene glycol (PEG-600) as a stabilizer to

prevent aggregation. The regeneration and absorption performance was tested in a lab-scale glass

bubbling reactor. The reactor was fed with a NO/N₂ gas mixture, and the NO concentration at the

outlet was continuously monitored with an infrared gas analyzer to calculate removal efficiency.

NO Absorption with a Composite Ligand System [4]: The absorbent solution was prepared using

FeSO₄·7H₂O with both Na₂EDTA and PBTCA as ligands. Experiments were performed in self-made

bubbling reactors placed in a constant temperature water bath. The influence of variables like

temperature, pH, Fe²⁺ concentration, and the presence of O₂, SO₂, and CO₂ was studied. Gas

concentrations were measured before and after absorption using a flue gas analyzer.

Experimental Workflow for Fe-EDTA Denitrification and
Regeneration

The following diagram illustrates the core process and logical relationship between absorption and

regeneration, integrating the methods discussed above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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